2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H13ClN2OS/c1-11-6-8-12(9-7-11)15-10-22-17(19-15)20-16(21)13-4-2-3-5-14(13)18/h2-10H,1H3,(H,19,20,21)
• InChI Key: FGBUQTBIJFZYBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol

Description

"2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide" is a compound belonging to a class of organic chemicals that include benzamides and thiazoles, both of which are known for their diverse pharmacological activities and applications in materials science. The structural features of this compound suggest potential for a variety of chemical reactions and interactions due to the presence of the amide group, thiazole ring, and chloro-substituted benzene ring.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step organic reactions, starting from basic precursors such as acetic acids, benzene derivatives, and chlorides. For example, derivatives of N-(thiazol-2-yl)benzamides and their analogs can be synthesized from substituted benzoyl chlorides and 2-(4-methylphenyl)acetic acid, involving steps such as acylation, cyclization, and substitution reactions (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Molecular Structure Analysis

The molecular structure of related compounds is typically characterized using techniques like X-ray crystallography, NMR, and IR spectroscopy. These studies reveal important aspects such as bond lengths, angles, and the overall 3D arrangement of atoms within the molecule. For instance, crystallographic analysis provides insight into the stabilization of the molecule through hydrogen bonds and π-π interactions, which are crucial for understanding the compound's reactivity and potential binding mechanisms (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may act by binding to its target proteins or enzymes and modulating their activity .

Biochemical Pathways

Without knowledge of the compound’s specific targets, it’s challenging to determine the exact biochemical pathways it affects. Compounds with similar structures have been shown to influence a variety of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

Based on its chemical structure, it is likely to be absorbed in the gastrointestinal tract after oral administration, distributed throughout the body, metabolized in the liver, and excreted in the urine .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-chloro-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide. For example, extreme pH or temperature conditions could potentially affect the compound’s stability or its ability to interact with its targets .